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Compound of Interest

Compound Name: ITK ligand 1

Cat. No.: B15541571

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Interleukin-2-inducible T-cell kinase (ITK) is a non-receptor tyrosine kinase belonging to the Tec
family of kinases. It plays a crucial role in T-cell receptor (TCR) signaling, making it a key
therapeutic target for a range of autoimmune and inflammatory diseases, including psoriasis
and allergic asthma. The development of potent and selective ITK inhibitors is a significant
focus in drug discovery. X-ray crystallography has emerged as an indispensable tool in this
endeavor, providing atomic-level insights into the ITK-inhibitor interactions that guide the
structure-based design of novel therapeutics. These detailed structural snapshots enable
medicinal chemists to iteratively optimize inhibitor potency, selectivity, and pharmacokinetic
properties.

ITK Signaling Pathway

ITK is a critical downstream effector of the T-cell receptor. Upon TCR activation, a signaling
cascade is initiated, leading to the recruitment and activation of ITK at the plasma membrane.
Activated ITK then phosphorylates and activates phospholipase C-gamma 1 (PLCy1), which in
turn generates the second messengers inositol trisphosphate (IP3) and diacylglycerol (DAG).
This cascade ultimately results in the activation of transcription factors such as NFAT, NF-kB,
and AP-1, driving T-cell activation, proliferation, and cytokine production. The central role of ITK
in this pathway underscores the therapeutic potential of its inhibition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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